![molecular formula C17H27NO4 B7534526 4-[[2-Hydroxy-3-[(4-methoxyphenyl)methoxy]propyl]amino]cyclohexan-1-ol](/img/structure/B7534526.png)
4-[[2-Hydroxy-3-[(4-methoxyphenyl)methoxy]propyl]amino]cyclohexan-1-ol
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Overview
Description
4-[[2-Hydroxy-3-[(4-methoxyphenyl)methoxy]propyl]amino]cyclohexan-1-ol, also known as CGP-12177, is a selective β-adrenergic receptor antagonist. It is commonly used in scientific research to study the physiological and biochemical effects of β-adrenergic receptor activation and inhibition.
Mechanism of Action
4-[[2-Hydroxy-3-[(4-methoxyphenyl)methoxy]propyl]amino]cyclohexan-1-ol acts as a competitive antagonist at β-adrenergic receptors, specifically the β1 and β2 subtypes. By binding to these receptors, this compound blocks the action of endogenous catecholamines, such as epinephrine and norepinephrine, which normally activate these receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific biological system being studied. In general, this compound has been shown to decrease heart rate and contractility, decrease lipolysis and thermogenesis, and impair glucose uptake and insulin secretion.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[[2-Hydroxy-3-[(4-methoxyphenyl)methoxy]propyl]amino]cyclohexan-1-ol in lab experiments is its selectivity for β-adrenergic receptors, which allows for specific investigation of the physiological and biochemical effects of β-adrenergic receptor activation and inhibition. However, one limitation is that this compound may not accurately reflect the effects of endogenous catecholamines, as it is a synthetic compound that may have different pharmacokinetic and pharmacodynamic properties.
Future Directions
1. Investigating the role of β-adrenergic receptors in different biological systems, such as the central nervous system and immune system.
2. Developing more selective β-adrenergic receptor antagonists that target specific subtypes and have fewer off-target effects.
3. Investigating the potential therapeutic applications of β-adrenergic receptor antagonists in various diseases, such as heart failure and obesity.
4. Studying the effects of β-adrenergic receptor antagonists in combination with other drugs or therapies.
Synthesis Methods
4-[[2-Hydroxy-3-[(4-methoxyphenyl)methoxy]propyl]amino]cyclohexan-1-ol can be synthesized using a multi-step process involving the reaction of 4-methoxybenzyl chloride with 3-chloro-1,2-propanediol to form the intermediate 4-methoxybenzyl 3-chloro-2-hydroxypropyl ether. This intermediate is then reacted with cyclohexanol in the presence of a base to form the final product, this compound.
Scientific Research Applications
4-[[2-Hydroxy-3-[(4-methoxyphenyl)methoxy]propyl]amino]cyclohexan-1-ol is commonly used in scientific research to study the physiological and biochemical effects of β-adrenergic receptor activation and inhibition. It is also used as a tool to investigate the role of β-adrenergic receptors in various biological processes, including cardiovascular function, metabolism, and thermogenesis.
Properties
IUPAC Name |
4-[[2-hydroxy-3-[(4-methoxyphenyl)methoxy]propyl]amino]cyclohexan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27NO4/c1-21-17-8-2-13(3-9-17)11-22-12-16(20)10-18-14-4-6-15(19)7-5-14/h2-3,8-9,14-16,18-20H,4-7,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBGRWGQYSQYJRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)COCC(CNC2CCC(CC2)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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